rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloride
Overview
Description
Rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloride, also known as Rac-Mephenesin, is a racemic mixture of two enantiomers, (3R,4R)- and (3S,4S)-4-methylpiperidin-3-ol hydrochloride. It is a chiral, non-steroidal, non-sedative muscle relaxant that has been used in scientific research for its effects on the central nervous system. Rac-Mephenesin has been studied in laboratory and animal models to understand its biochemical and physiological effects, as well as its potential applications in the treatment of various medical conditions.
Mechanism of Action
Rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein acts on the central nervous system by inhibiting the release of neurotransmitters such as acetylcholine and norepinephrine. It is believed that rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein binds to the acetylcholine receptors in the brain, which results in the inhibition of the release of acetylcholine and norepinephrine. This inhibition of neurotransmitter release leads to the relaxation of muscle tone, which is the primary mechanism of action of rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein.
Biochemical and Physiological Effects
rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has been studied in laboratory and animal models to understand its biochemical and physiological effects. Studies have shown that rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has a direct effect on the central nervous system, resulting in the inhibition of the release of neurotransmitters such as acetylcholine and norepinephrine. This inhibition of neurotransmitter release leads to the relaxation of muscle tone, which is the primary effect of rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein. In addition, rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has been shown to have an anticonvulsant effect, as well as an effect on the cardiovascular system, which includes the reduction of blood pressure.
Advantages and Limitations for Lab Experiments
Rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has several advantages and limitations for use in laboratory experiments. One advantage is that it is a chiral muscle relaxant, which means that it can be used to study the effects of chiral drugs on the central nervous system. Additionally, rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has been shown to have an anticonvulsant effect, which makes it useful for studying the effects of anticonvulsants on the central nervous system. One limitation of rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein is that it has a short half-life, which means that it must be administered multiple times in order to maintain its effects.
Future Directions
There are several potential future directions for research on rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein. One potential direction is to further study its effects on the central nervous system, as well as its potential applications in the treatment of various medical conditions. Additionally, further research could be done on the biochemical and physiological effects of rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein, as well as its potential use in the treatment of neurological disorders. Finally, further research could be done on the development of new synthesis methods for rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein, as well as the optimization of existing synthesis methods.
Synthesis Methods
Rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein can be synthesized by a variety of methods. The most common method is the reaction of 4-methylpiperidine with hydrochloric acid in aqueous solution. This reaction produces a racemic mixture of the two enantiomers of 4-methylpiperidin-3-ol hydrochloride. Other methods for synthesizing rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein include the reaction of 4-methylpiperidine with an alkyl halide in aqueous solution, the reaction of 4-methylpiperidine with a Grignard reagent in aqueous solution, and the reaction of 4-methylpiperidine with an alkylating agent in aqueous solution.
Scientific Research Applications
Rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has been used in scientific research to study its effects on the central nervous system. It has been used to study the biochemical and physiological effects of chiral muscle relaxants, as well as their potential applications in the treatment of various medical conditions. rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloridein has also been used in laboratory and animal models to study the effects of chiral muscle relaxants on the central nervous system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a piperidine ring, introduction of a methyl group, and conversion of the intermediate into the hydrochloride salt.", "Starting Materials": [ "4-methyl-2-piperidone", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Reduction of 4-methyl-2-piperidone with sodium borohydride in methanol to yield rac-(3R,4R)-4-methylpiperidin-3-ol", "Step 2: Treatment of rac-(3R,4R)-4-methylpiperidin-3-ol with hydrochloric acid in water to form rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloride" ] } | |
CAS RN |
2718120-90-0 |
Product Name |
rac-(3R,4R)-4-methylpiperidin-3-ol hydrochloride |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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